(E)-4-chloro-N-(1,3,4-thiadiazol-2-yl)dithiazol-5-imine

• Molecular Formula: C4HClN4S3
• Molecular Weight: 236.7 g/mol
• IUPAC Name: (E)-4-chloro-N-(1,3,4-thiadiazol-2-yl)dithiazol-5-imine
• InChI: InChI=1S/C4HClN4S3/c5-2-3(11-12-9-2)7-4-8-6-1-10-4/h1H/b7-3+
• InChI Key: ZHOOKWSKEFQZOG-XVNBXDOJSA-N
• Isomeric SMILES: C1=NN=C(S1)/N=C/2\C(=NSS2)Cl
• SMILES: C1=NN=C(S1)N=C2C(=NSS2)Cl

Description

4-chloro-N-(1,3,4-thiadiazol-2-yl)-5-dithiazolimine is an organochlorine compound.

Scientific Research Applications

Heterocyclic Synthesis and Ring Transformation

• The compound has been utilized in the study of heterocyclic synthesis, particularly in reactions leading to the formation of new heterocycles. For example, its reactions with tetraalkylammonium iodide have been investigated to create various heterocyclic compounds, demonstrating its utility in organic synthesis and molecular transformations (Christoforou, Koutentis, & Michaelidou, 2006).

Synthesis of Novel Derivatives

• Research has focused on synthesizing new derivatives of 1,3,4-thiadiazole and 1,3,4-oxadiazole using this compound, exploring its role in creating new chemical entities. These derivatives have potential applications in various fields, including pharmacology and materials science (Al-Haidari & Al-Tamimi, 2021).

Development of Antifungal Agents

• There has been research into using thiadiazole derivatives, such as (E)-4-chloro-N-(1,3,4-thiadiazol-2-yl)dithiazol-5-imine, in the development of antifungal agents, particularly against agricultural pathogens like Rhizoctonia solani, indicating its potential application in agriculture (Chen, Li, & Han, 2000).

Synthesis of Aminothiazolinones

• The compound has been used in the synthesis of aminothiazolinones, showcasing its versatility in creating a range of biologically relevant molecules (Kidwai & Mishra, 2003).

Antitrypanosomal Activity

• Novel derivatives containing 1,3,4-thiadiazole synthesized using (E)-4-chloro-N-(1,3,4-thiadiazol-2-yl)dithiazol-5-imine have been evaluated for antitrypanosomal activity, suggesting its utility in the development of new treatments for diseases like sleeping sickness (Lelyukh et al., 2023).

Synthesis of Diverse Heterocycles

• This compound has been instrumental in the synthesis of diverse heterocycles, including 1,3,4-thiadiazoles, demonstrating its broad applicability in organic and medicinal chemistry (Duan & Rees, 1997).

Facilitating Chemical Reactions

• It has been used to facilitate various chemical reactions, such as the synthesis of N-(1H-pyrazol-5-yl)-1,3,4-thiadiazol-2(3H)-imines, showcasing its role as a reagent in complex chemical processes (Yavari, Taheri, Sheikhi, Bahemmat, & Halvagar, 2019).

Anticancer Research

• Research has explored its use in the synthesis of compounds with potential anticancer activities, highlighting its significance in the development of novel therapeutic agents (Gomha et al., 2017).